1-(5,6-Dimethoxy-3-methylpyridin-2-yl)methanamine

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: (5,6-dimethoxy-3-methylpyridin-2-yl)methanamine
• InChI: InChI=1S/C9H14N2O2/c1-6-4-8(12-2)9(13-3)11-7(6)5-10/h4H,5,10H2,1-3H3
• InChI Key: OUWDZGGKIKHPNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1CN)OC)OC

Description

1-(5,6-Dimethoxy-3-methylpyridin-2-yl)methanamine is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5,6-dimethoxy-3-methylpyridine-2-carbonitrile (1-6e, 577 mg, 3.24 mmol) in MeOH (27 mL) was added Pearlman's catalyst (455 mg, 0.648 mmol, 20 weight percent) and concentrated HCl (2.13 mL, 25.9 mmol, 12M). The system was then stirred under an atmosphere of hydrogen (45 psi) overnight. The reaction contents were filtered through a pad of celite and methanol was removed in vacuo. The crude mixture was then basified using saturated Na2CO3 and then extracted using 4:1 Chloroform:Ethanol. The organic phase was washed with brine, dried over Na2SO4, filtered and concentrated to yield a crude product which was purified through column chromatography (SiO2, 0-12% MeOH (containing 10% NH4OH) in dichlormethane) to give the desired product (1-6) as a yellow oil. ESI+ MS [M+H]+ C9H15N2O2: M−16 (—NH2)=167.3.